Cas no 23897-15-6 (Trimesitylphosphine)

Trimesitylphosphine Properties

Names and Identifiers

• Trimesitylphosphine
• Tris(2,4,6-trimethylphenyl)phosphine
• tris(2,4,6-trimethylphenyl)phosphane
• trimesitylphosphane
• FT-0638369
• MFCD00014912
• CS-W009737
• SY061784
• J-015263
• DTXSID00369902
• IDXDWPWXHTXJMZ-UHFFFAOYSA-N
• AKOS015914477
• Phosphine, tris(2,4,6-trimethylphenyl)-
• SCHEMBL301709
• Tris(2,4,6-trimethylphenyl)phosphine, 97%
• F14989
• AS-57164
• 23897-15-6
• A816972
• DB-046287
• +Expand

• MDL： MFCD00014912
• InChIKey： IDXDWPWXHTXJMZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C27H33P/c1-16-10-19(4)25(20(5)11-16)28(26-21(6)12-17(2)13-22(26)7)27-23(8)14-18(3)15-24(27)9/h10-15H,1-9H3
• SMILES： CC1=CC(=C(C(=C1)C)P(C2=C(C)C=C(C)C=C2C)C3=C(C)C=C(C)C=C3C)C

Computed Properties

• Exact Mass: 388.23200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 388.232
• Heavy Atom Count: 28
• Complexity: 393
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 6.22040
• PSA: 13.59000
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 491.1±45.0 °C at 760 mmHg
• Melting Point: 185-188 °C (lit.)
• Vapor Pressure: No data available
• Flash Point: 266.2±35.0 °C
• Solubility: Insuluble (1.6E-7 g/L) (25 ºC),
• Color/Form: powder
• Solubility: Not determined

Trimesitylphosphine Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Argon filled storage
• Signal Word：warning

Trimesitylphosphine Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%